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  3. 2-{2,5-dimethyl-3-[(1-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}-4-methyl-5-propyl-3-thiophenecarbonitrile
2-{2,5-dimethyl-3-[(1-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}-4-methyl-5-propyl-3-thiophenecarbonitrile 2-{2,5-dimethyl-3-[(1-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}-4-methyl-5-propyl-3-thiophenecarbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0880505
InChI: InChI=1S/C21H22N4O2S2/c1-6-7-17-12(3)16(10-22)20(29-17)25-11(2)8-14(13(25)4)9-15-18(26)23-21(28)24(5)19(15)27/h8-9H,6-7H2,1-5H3,(H,23,26,28)/b15-9-
SMILES: CCCC1=C(C(=C(S1)N2C(=CC(=C2C)C=C3C(=O)NC(=S)N(C3=O)C)C)C#N)C
Molecular Formula: C21H22N4O2S2
Molecular Weight: 426.6 g/mol

2-{2,5-dimethyl-3-[(1-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}-4-methyl-5-propyl-3-thiophenecarbonitrile

CAS No.:

Cat. No.: VC0880505

Molecular Formula: C21H22N4O2S2

Molecular Weight: 426.6 g/mol

* For research use only. Not for human or veterinary use.

2-{2,5-dimethyl-3-[(1-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-pyrrol-1-yl}-4-methyl-5-propyl-3-thiophenecarbonitrile -

Specification

Molecular Formula C21H22N4O2S2
Molecular Weight 426.6 g/mol
IUPAC Name 2-[2,5-dimethyl-3-[(Z)-(1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]pyrrol-1-yl]-4-methyl-5-propylthiophene-3-carbonitrile
Standard InChI InChI=1S/C21H22N4O2S2/c1-6-7-17-12(3)16(10-22)20(29-17)25-11(2)8-14(13(25)4)9-15-18(26)23-21(28)24(5)19(15)27/h8-9H,6-7H2,1-5H3,(H,23,26,28)/b15-9-
Standard InChI Key IYGLZYCOAJKEAF-DHDCSXOGSA-N
Isomeric SMILES CCCC1=C(C(=C(S1)N2C(=CC(=C2C)/C=C\3/C(=O)NC(=S)N(C3=O)C)C)C#N)C
SMILES CCCC1=C(C(=C(S1)N2C(=CC(=C2C)C=C3C(=O)NC(=S)N(C3=O)C)C)C#N)C
Canonical SMILES CCCC1=C(C(=C(S1)N2C(=CC(=C2C)C=C3C(=O)NC(=S)N(C3=O)C)C)C#N)C

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